1-[(2-Oxopiperazin-1-yl)methyl]indane-5-carbonitrile

• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 1-[(2-oxopiperazin-1-yl)methyl]-2,3-dihydro-1H-indene-5-carbonitrile
• InChI: InChI=1S/C15H17N3O/c16-8-11-1-4-14-12(7-11)2-3-13(14)10-18-6-5-17-9-15(18)19/h1,4,7,13,17H,2-3,5-6,9-10H2
• InChI Key: XOZFJJFXUOHSQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1CN3CCNCC3=O)C=CC(=C2)C#N

Description

1-[(2-Oxopiperazin-1-yl)methyl]indane-5-carbonitrile is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-Butyl (2-{(chloroacetyl)[(5-cyano-2,3-dihydro-1H-inden-1-yl)methyl]amino}ethyl)carbamate (125 mg, 0.32 mmol) in HCl/dioxane (20 mL) was stirred at RT for 12 hours and then concentrated to dryness. To the residue was added 2 mL EtOH and K2CO3 (300 mg, 2.0 mmol). The resulting mixture was heated to reflux for 4 hours before cooled to RT and filtered. The filtrate was concentrate and the residue was partitioned between EtOAc and water. The organic layer was washed with brine, dried over anhydrous Na2SO4 and concentrated to dryness to give 1-[(2-Oxopiperazin-1-yl)methyl]indane-5-carbonitrile. MS m/z: 256 [M+1]+.